Cas no 1344671-26-6 (N'-Hydroxy-3,3-dimethylbutanimidamide)

• Product Name: N'-Hydroxy-3,3-dimethylbutanimidamide
• CAS No: 1344671-26-6
• MF: C₆H₁₄N₂O
• MW: 130.188161373138
• CID: 4787520
• PubChem ID: 23448834
• Update Time: 2025-11-06

N'-Hydroxy-3,3-dimethylbutanimidamide Chemical and Physical Properties

Names and Identifiers

• N'-Hydroxy-3,3-dimethylbutanimidamide

• Inchi： 1S/C6H14N2O/c1-6(2,3)4-5(7)8-9/h9H,4H2,1-3H3,(H2,7,8)
• InChI Key： NUVUYAGKANIOPX-UHFFFAOYSA-N
• SMILES： O/N=C(/CC(C)(C)C)\N

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 9
• Rotatable Bond Count: 2
• Complexity: 113
• XLogP3: 1.1
• Topological Polar Surface Area: 58.6

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds Amidines Amidoximes

Additional information on N'-Hydroxy-3,3-dimethylbutanimidamide

Comprehensive Analysis of N'-Hydroxy-3,3-dimethylbutanimidamide (CAS No. 1344671-26-6): Properties, Applications, and Industry Trends

N'-Hydroxy-3,3-dimethylbutanimidamide (CAS No. 1344671-26-6) is a specialized organic compound gaining attention in pharmaceutical and agrochemical research due to its unique molecular structure. As a hydroxylamine derivative, it features a dimethylbutanimidamide backbone, which contributes to its reactivity and versatility in synthetic pathways. The compound's CAS registry number (1344671-26-6) ensures precise identification in global chemical databases, addressing growing concerns about chemical traceability and regulatory compliance in the industry.

Recent studies highlight the role of N'-Hydroxy-3,3-dimethylbutanimidamide as a key intermediate in the synthesis of heterocyclic compounds, particularly those with potential bioactive properties. Its imidamide functional group enables selective reactions with electrophiles, making it valuable for constructing complex molecular architectures. Researchers are exploring its applications in crop protection formulations, aligning with the rising demand for sustainable agrochemicals—a topic frequently searched in AI-driven chemical innovation platforms.

The compound's physicochemical properties—including solubility in polar solvents and thermal stability up to 150°C—make it suitable for industrial-scale synthesis. Analytical techniques like HPLC and LC-MS are commonly employed for purity assessment, reflecting the industry's focus on quality control standards. Discussions in scientific forums often emphasize the need for green chemistry adaptations in producing such intermediates, coinciding with searches for "eco-friendly synthesis routes" in major search engines.

Market trends indicate growing interest in 1344671-26-6 from contract research organizations (CROs) developing novel enzyme inhibitors. The compound's N-hydroxy moiety shows promise in metalloenzyme modulation, a hot topic in drug discovery circles. Patent analyses reveal its inclusion in biocatalyst formulations, addressing frequent queries about "non-toxic catalytic systems" in AI-powered literature searches.

From a supply chain perspective, manufacturers of N'-Hydroxy-3,3-dimethylbutanimidamide emphasize cGMP compliance to meet pharmaceutical-grade requirements. This aligns with increasing searches for "API intermediate suppliers" and "documentation standards" in chemical procurement platforms. The compound's stability under nitrogen atmosphere also makes it suitable for international shipping, a critical factor in post-pandemic logistics optimization discussions.

Emerging applications in material science leverage the compound's ability to form coordination complexes with transition metals. This has sparked academic interest, as seen in rising searches for "molecular building blocks" and "supramolecular chemistry" keywords. Its crystallographic data (reported in CSD entries) provides valuable insights for computational chemistry models—a convergence point for AI-assisted molecular design and traditional research methodologies.

Quality specifications for CAS 1344671-26-6 typically require ≥98% purity by chromatographic analysis, with strict limits on heavy metal residues. These parameters reflect evolving ICH guidelines and respond to frequent queries about "analytical method validation" in regulatory submissions. The compound's spectral data (IR, NMR) has been extensively documented to support structure-activity relationship studies, a trending topic in cheminformatics communities.

Future research directions may explore N'-Hydroxy-3,3-dimethylbutanimidamide's potential in photoredox catalysis and click chemistry applications—subjects showing exponential growth in scientific literature searches. Its compatibility with continuous flow reactors positions it as a candidate for process intensification strategies, addressing industry demands for energy-efficient synthesis as highlighted in recent sustainability reports.